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Compound of Interest

Compound Name: 2,2'-Azobis(2-methylbutyronitrile)

Cat. No.: B080015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental physicochemical properties of 2,2'-Azobis(2-
methylbutyronitrile), a compound commonly used as a radical initiator in polymer synthesis

and other chemical reactions. The information is presented in a clear, structured format for

easy reference.

Core Physicochemical Data
The essential molecular data for 2,2'-Azobis(2-methylbutyronitrile) is summarized below.

This information is foundational for any experimental design, stoichiometric calculations, or

analytical characterization involving this compound.

Property Value

Molecular Formula C₁₀H₁₆N₄[1][2][3][4][5][6][7][8]

Molecular Weight 192.26 g/mol [1][2][3][5][6][7]

Methodology for Determination of Properties
The molecular formula and weight of a chemical compound like 2,2'-Azobis(2-
methylbutyronitrile) are determined through standard, well-established analytical techniques.
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Molecular Formula (C₁₀H₁₆N₄): This is typically determined using a combination of elemental

analysis, which provides the empirical formula by measuring the mass percentages of each

element (carbon, hydrogen, nitrogen), and mass spectrometry, which determines the

molecular mass of the compound. The molecular formula represents the actual number of

atoms of each element in a single molecule.

Molecular Weight (192.26 g/mol ): This value is calculated based on the molecular formula

and the standard atomic weights of its constituent elements. High-resolution mass

spectrometry is the primary experimental technique used to confirm the molecular weight

with high precision.

Given that these are fundamental properties derived from standard and universally accepted

chemical principles and analytical methods, specific experimental protocols are not detailed

here. The values presented are consistently reported across chemical databases and supplier

specifications.

Visualizations
The following diagram illustrates the elemental composition of the 2,2'-Azobis(2-
methylbutyronitrile) molecule as represented by its molecular formula.
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Caption: Elemental composition of 2,2'-Azobis(2-methylbutyronitrile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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